Cas no 134123-91-4 (Benzenepropanenitrile,2-ethyl-a,a-dimethyl-)

• Product Name: Benzenepropanenitrile,2-ethyl-a,a-dimethyl-
• CAS No: 134123-91-4
• MF: C₁₃H₁₇N
• MW: 187.280783414841
• CID: 224055
• PubChem ID: 44149186
• Update Time: 2025-04-19

Benzenepropanenitrile,2-ethyl-a,a-dimethyl- Chemical and Physical Properties

Names and Identifiers

• Benzenepropanenitrile,2-ethyl-a,a-dimethyl-
• 3-(2-ethylphenyl)-2,2-dimethylpropanenitrile
• 134123-91-4
• Benzenepropanenitrile, 2-ethyl-alpha,alpha-dimethyl-
• Benzenepropanenitrile, 2-ethyl-.alpha.,.alpha.-dimethyl-
• DTXSID70928464

• Inchi： 1S/C13H17N/c1-4-11-7-5-6-8-12(11)9-13(2,3)10-14/h5-8H,4,9H2,1-3H3
• InChI Key： JQDUZORSCPYCKV-UHFFFAOYSA-N
• SMILES： N#CC(C)(C)CC1C=CC=CC=1CC

Computed Properties

• Exact Mass: 187.136099547g/mol
• Monoisotopic Mass: 187.136099547g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 221
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 23.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylpropanes